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Compound of Interest

Compound Name: Dimethyloxalylglycine

Cat. No.: B1670830

For researchers and scientists in the fast-paced world of drug development, maintaining a safe
and efficient laboratory environment is paramount. A crucial aspect of this is the correct
handling and disposal of chemical reagents. This guide provides essential, immediate safety
and logistical information for the proper disposal of Dimethyloxalylglycine (DMOG), a
commonly used hypoxia-inducible factor (HIF) prolyl-hydroxylase inhibitor. Adherence to these
procedures is critical to ensure the safety of laboratory personnel and to comply with
environmental regulations.

Key Safety and Disposal Information for DMOG

The following table summarizes the essential safety precautions and disposal requirements for
Dimethyloxalylglycine.
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Parameter

Guideline

Source

Personal Protective Equipment
(PPE)

Chemical safety goggles,
compatible chemical-resistant
gloves, and suitable protective

clothing.

[1]

Primary Disposal Method

Mix with a combustible solvent
and burn in a chemical
incinerator with an afterburner

and scrubber.

[1]

Spill Containment

Absorb spills with sand or

vermiculite.

[1]

Waste Container

Place absorbed material or

solid waste in closed, properly

labeled containers for disposal.

[1]

Hazard Classification

Acute Toxicity 4, Oral (Harmful

if swallowed).

Safety Phrases

Do not breathe dust. Avoid

contact with skin and eyes.

[1]

First Aid: Ingestion

If conscious, wash out mouth

with water and call a physician.

[1]

First Aid: Skin Contact

Flush with copious amounts of
water for at least 15 minutes.
Remove contaminated

clothing.

[1]

First Aid: Eye Contact

Flush with copious amounts of
water for at least 15 minutes,
separating eyelids. Call a

physician.

[1]

First Aid: Inhalation

Remove to fresh air. If
breathing becomes difficult,

call a physician.

[1]
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Detailed Experimental Protocol for DMOG Disposal

The following step-by-step protocol outlines the standard procedure for the safe disposal of
Dimethyloxalylglycine waste in a laboratory setting. This protocol should be performed in
accordance with your institution's specific Environmental Health & Safety (EHS) guidelines.

Materials:

Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves (e.g.,
nitrile), lab coat.

e Chemical fume hood.

o Designated hazardous waste container (typically a rigid, leak-proof container with a secure
lid, provided by your institution's EHS).

e Hazardous waste labels.

« Inert absorbent material (e.g., vermiculite or sand) for spills.

A compatible combustible solvent (e.g., ethanol), if required by your EHS for incineration.
Procedure:
e Preparation and PPE:

o Before handling DMOG waste, ensure you are wearing the appropriate PPE, including
safety goggles, a lab coat, and chemical-resistant gloves.[1]

o Conduct all waste handling procedures within a certified chemical fume hood to avoid
inhalation of dust or vapors.

o Waste Segregation:
o Do not mix DMOG waste with non-hazardous waste.

o Solid DMOG waste (e.g., contaminated filter paper, weighing boats, or unused powder)
should be collected separately.
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o Solutions containing DMOG should be disposed of as liquid chemical waste. Do not pour
down the drain.

o Packaging Solid Waste:
o Carefully place solid DMOG waste into a designated hazardous waste container.

o If dealing with a spill, cover the DMOG powder with an inert absorbent material like
vermiculite or sand before sweeping it into the waste container.[1]

e Packaging Liquid Waste:

o For solutions containing DMOG, pour the liquid waste into a designated, compatible liquid
hazardous waste container.

o Your institution's EHS may require you to mix the DMOG solution with a combustible
solvent to facilitate incineration.[1] Always follow your EHS's specific instructions for
solvent compatibility and mixing ratios.

e Labeling the Waste Container:
o Affix a completed hazardous waste label to the container.

o The label must include:

The words "Hazardous Waste."

The full chemical name: "Dimethyloxalylglycine."

The concentration and quantity of the waste.

The date the waste was first added to the container.

The name of the principal investigator or lab group.
o Storage:

o Store the sealed and labeled hazardous waste container in a designated satellite
accumulation area within the laboratory, typically in a secondary containment bin within a
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fume hood or a designated cabinet.
o Ensure the container is securely closed to prevent leaks or spills.

e Arranging for Disposal:

o Once the waste container is full or has reached its designated accumulation time limit,
contact your institution's Environmental Health & Safety (EHS) department to arrange for
pickup and disposal.

o Follow your institution's specific procedures for requesting a waste pickup.

DMOG Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of
Dimethyloxalylglycine.
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Caption: Workflow for the safe disposal of Dimethyloxalylglycine (DMOG).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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